2-(1,4-Dioxan-2-yl)acetic acid
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Overview
Description
2-(1,4-Dioxan-2-yl)acetic acid is a useful research compound. Its molecular formula is C6H10O4 and its molecular weight is 146.14 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Anticonvulsant Activity
A study by El Kayal et al. (2019) explored the synthesis of new derivatives of 2-(2,4-dioxo-1,4-dihydroquinazolin-3(2H)-yl)acetic acid. These compounds showed promising results in anticonvulsant activity, indicating the potential of 2-(1,4-Dioxan-2-yl)acetic acid derivatives in treating convulsive syndromes.
Catalytic Applications
Research by Deutsch et al. (2007) focused on the acid-catalyzed condensation of glycerol with compounds like this compound. The study aimed to create novel platform chemicals from renewable materials, highlighting the role of this compound in catalytic processes.
Photolytic Transformation
Eriksson et al. (2010) conducted a study on the photolytic transformation of 2-(2-(2,6-dichlorophenylamino)phenyl)acetic acid, exploring the pathway and byproducts of its degradation. This research is critical in understanding the environmental impact and decomposition of this compound derivatives.
Electrosynthesis
A research by Cha et al. (2003) on poly(thiophen-3-yl-acetic acid 1,3-dioxo-1,3-dihydro-isoindol-2-yl ester) demonstrates the electrosynthetic application of this compound derivatives in creating electrochemical sensors.
Asymmetric Synthesis
Dai et al. (2006) presented the first asymmetric synthesis of 1,2-dioxolane-3-acetic acids, including derivatives of this compound. This innovation is crucial for creating specific stereochemical configurations in pharmaceuticals and organic compounds.
Safety and Hazards
The compound is classified as a Category 2 flammable liquid, a Category 2A eye irritant, a Category 1B carcinogen, and a Category 3 specific target organ toxicant (respiratory system) . Precautionary measures include avoiding breathing mist or vapors, washing skin thoroughly after handling, using only outdoors or in a well-ventilated area, and wearing protective gloves, clothing, and eye/face protection .
Properties
IUPAC Name |
2-(1,4-dioxan-2-yl)acetic acid |
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InChI |
InChI=1S/C6H10O4/c7-6(8)3-5-4-9-1-2-10-5/h5H,1-4H2,(H,7,8) |
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InChI Key |
FWFUSMMVFVVERM-UHFFFAOYSA-N |
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Canonical SMILES |
C1COC(CO1)CC(=O)O |
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Molecular Formula |
C6H10O4 |
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DSSTOX Substance ID |
DTXSID40594150 |
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Record name | (1,4-Dioxan-2-yl)acetic acid | |
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Molecular Weight |
146.14 g/mol |
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CAS No. |
210647-03-3 |
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Record name | (1,4-Dioxan-2-yl)acetic acid | |
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Record name | 2-(1,4-dioxan-2-yl)acetic acid | |
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